Cas no 2679939-42-3 (rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid)

• Product Name: rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid
• CAS No: 2679939-42-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5644499
• PubChem ID: 165906767
• Update Time: 2025-06-08

rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5S)-3-[(prop-2-en-1-yloxy)carbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• 2679939-42-3
• EN300-28276807
• rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-5-17-12(16)13-7-8-3-4-9(6-8)10(13)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)/t8-,9+,10-/m0/s1
• InChI Key： NHOPFGOQSZEQBV-AEJSXWLSSA-N
• SMILES： OC([C@@H]1[C@@H]2CC[C@H](CN1C(=O)OCC=C)C2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-2-carboxylic acid

Comprehensive Analysis of rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2679939-42-3)

The compound rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2679939-42-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework and functional groups make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its azabicyclo[3.2.1]octane core, which is a common motif in neuromodulators.

One of the key features of this compound is its stereochemistry, as indicated by the rac-(1R,2S,5S) prefix. This racemic mixture contains equal parts of enantiomers, which can influence its biological activity and pharmacokinetic properties. The presence of the prop-2-en-1-yloxy carbonyl group adds versatility, allowing for further chemical modifications, such as click chemistry or polymer conjugation, which are trending topics in bioconjugation and targeted drug delivery.

In recent years, the demand for highly functionalized bicyclic compounds like 2679939-42-3 has surged due to their role in fragment-based drug design (FBDD). This approach is widely discussed in AI-driven drug discovery platforms, where users frequently search for "novel scaffolds for kinase inhibitors" or "bicyclic compounds in CNS therapeutics." The compound's carboxylic acid moiety further enhances its utility, enabling salt formation or amide coupling, which are critical for improving solubility and bioavailability—a hot topic in pharmaceutical formulation.

From a synthetic perspective, rac-(1R,2S,5S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid is often explored in asymmetric catalysis and chiral resolution studies. These areas align with the growing interest in green chemistry and sustainable synthesis, as evidenced by frequent searches for "enantioselective synthesis methods" or "eco-friendly chiral auxiliaries." The compound's azabicyclo[3.2.1]octane skeleton also makes it a candidate for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics.

In summary, CAS No. 2679939-42-3 represents a multifaceted building block with broad applications in drug discovery, bioconjugation, and catalysis. Its structural complexity and functional groups position it as a valuable asset for researchers tackling challenges in CNS diseases, targeted therapies, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.